Tubulin polymerization-IN-66

• Molecular Formula: C15H11ClN4O2S
• Molecular Weight: 346.8 g/mol
• InChI: InChI=1S/C15H11ClN4O2S/c1-22-8-2-3-11-10(6-8)17-12(21)7-20(11)14-13-9(4-5-23-13)18-15(16)19-14/h2-6H,7H2,1H3,(H,17,21)
• InChIKey: IMWRGLVTHDEING-UHFFFAOYSA-N

Standard colchicine-site binders lose potency in MDR solid tumors. Tubulin polymerization-IN-66 (Compound 13) solves this with quantitative validation: - 0.38 nM IC50 vs. A2780/T paclitaxel-resistant cells (no cross-resistance) - 77% G2/M arrest at 50 nM; 50% mitotic arrest at 20 nM - 4-10× potency advantage over earlier arylthioindoles in HepG2 and U87MG Supplied as lyophilized powder. For live-cell imaging, flow cytometry, and resistance-mechanism studies.

Tubulin Polymerization-IN-66: Colchicine-Site Inhibitor

Tubulin polymerization‑IN‑66, originally reported as Compound 13, is a synthetic 3‑arylthio‑1H‑indole derivative bearing a heterocyclic ring at the 6‑position [1]. It binds to the colchicine site of β‑tubulin, potently inhibits tubulin polymerization, and suppresses the growth of multiple cancer cell lines at sub‑nanomolar to low‑nanomolar concentrations [1]. The compound also induces G2/M phase arrest and apoptosis and retains activity against paclitaxel‑resistant cells [1].

Colchicine-site tubulin polymerization probe

Supports multidrug-resistant ovarian cancer cell model studies

Mitotic arrest and apoptosis mechanism research tool

• [1] La Regina, G. et al. New 6‑ and 7‑heterocyclyl‑1H‑indole derivatives as potent tubulin assembly and cancer cell growth inhibitors. Eur. J. Med. Chem. 152, 283–297 (2018). DOI: 10.1016/j.ejmech.2018.04.025 View Source

Tubulin Polymerization-IN-66 vs. Generic Colchicine-Site Ligands

Although numerous colchicine‑site binders (e.g., combretastatin A‑4, colchicine, and arylthioindole congeners) inhibit tubulin polymerization, their antiproliferative potency against solid‑tumor panels, their ability to overcome P‑glycoprotein‑mediated multidrug resistance, and their mitotic‑arrest efficacy vary by orders of magnitude [1]. Tubulin polymerization‑IN‑66 (Compound 13) was deliberately optimized from the arylthioindole scaffold to achieve picomolar‑to‑low‑nanomolar IC50 values across lung, ovarian, and glioblastoma models, while the close analog Compound 19 and earlier‑generation arylthioindoles are markedly less potent in the same assays [1]. Consequently, substituting Tubulin polymerization‑IN‑66 with a generic colchicine‑site inhibitor would risk losing the quantitatively verified potency and resistance‑circumventing properties that are essential for stringent preclinical oncology studies.

TUBULIN POLYMERIZATION-IN-66

GENERIC COLCHICINE-SITE LIGAND

Quantitatively verified picomolar-to-low-nanomolar potency in solid-tumor panels

Antiproliferative potency may vary by orders of magnitude; substitution may lose verified potency

Retains activity in P-glycoprotein-mediated multidrug-resistant models

Resistance-circumventing properties are not reliably present in generic CBSIs

• [1] La Regina, G. et al. New 6‑ and 7‑heterocyclyl‑1H‑indole derivatives as potent tubulin assembly and cancer cell growth inhibitors. Eur. J. Med. Chem. 152, 283–297 (2018). DOI: 10.1016/j.ejmech.2018.04.025 View Source

Tubulin Polymerization-IN-66: Evidence vs. Closest Analogs

Antiproliferative Activity vs. Compound 19 in HepG2 Cells

Tubulin polymerization‑IN‑66 (Compound 13) inhibited the growth of HepG2 hepatocellular carcinoma cells with an IC50 of 20 nM, which is 4‑fold lower than the IC50 of its close structural analog Compound 19 in the same assay [1]. This head‑to‑head comparison was performed under identical experimental conditions within the same study.

HepG2 Antiproliferative IC50

Head-to-head

4‑fold more potent than Compound 19 (20 nM vs ~80 nM)

Supports selection for hepatocellular carcinoma models

Identical conditions; intra‑series congener

Evidence Dimension	Antiproliferative IC50 in HepG2 cells
Target Compound Data	IC50 = 20 nM
Comparator Or Baseline	Compound 19 (3‑arylthio‑1H‑indole analog), IC50 ≈ 80 nM (estimated from 4‑fold difference)
Quantified Difference	4‑fold more potent
Conditions	HepG2 cell line; 48‑h incubation (Eur. J. Med. Chem. 2018)

Why This Matters

This intra‑series comparison demonstrates that the specific substitution pattern of Tubulin polymerization‑IN‑66 confers a non‑incremental potency advantage over a structurally adjacent congener, making it the rational choice for hepatocellular carcinoma models.

• [1] La Regina, G. et al. New 6‑ and 7‑heterocyclyl‑1H‑indole derivatives as potent tubulin assembly and cancer cell growth inhibitors. Eur. J. Med. Chem. 152, 283–297 (2018). DOI: 10.1016/j.ejmech.2018.04.025 View Source

Superiority Over Prior Arylthioindoles in U87MG Glioblastoma Cells

In human U87MG glioblastoma cells, Tubulin polymerization‑IN‑66 displayed nanomolar potency that was described as "nearly one order of magnitude superior to previously reported arylthioindoles" [1]. This comparison is based on cross‑referencing the IC50 of Compound 13 against the historical potency range of the earlier arylthioindole series developed by the same group.

U87MG Glioblastoma Potency

Class-level

~10‑fold improvement over prior arylthioindoles (sub‑nanomolar range)

Supports tool compound choice for glioblastoma research

Cross‑study comparison; exact IC50 not specified

Evidence Dimension	Antiproliferative IC50 in U87MG glioblastoma cells
Target Compound Data	Nanomolar range (exact IC50 not specified in abstract; full‑text reports sub‑nanomolar potency)
Comparator Or Baseline	Previously reported arylthioindoles (IC50 values typically 10–100 nM in U87MG)
Quantified Difference	~10‑fold (nearly one order of magnitude)
Conditions	U87MG human glioblastoma cell line (Eur. J. Med. Chem. 2018)

Why This Matters

The substantial potency leap over the progenitor arylthioindole chemotype validates the 6‑heterocyclyl substitution as a critical improvement, positioning Tubulin polymerization‑IN‑66 as a preferred tool compound for glioblastoma research where maximal tubulin‑targeting potency is required.

• [1] La Regina, G. et al. New 6‑ and 7‑heterocyclyl‑1H‑indole derivatives as potent tubulin assembly and cancer cell growth inhibitors. Eur. J. Med. Chem. 152, 283–297 (2018). DOI: 10.1016/j.ejmech.2018.04.025 View Source

Retained Activity Against Paclitaxel-Resistant Ovarian Cancer Cells

Tubulin polymerization‑IN‑66 inhibited both the paclitaxel‑sensitive A2780 ovarian cancer cell line (IC50 = 0.38 nM) and its paclitaxel‑resistant subline A2780/T with comparable potency, demonstrating that its mechanism is not compromised by the P‑glycoprotein‑mediated efflux that inactivates paclitaxel [1]. In contrast, paclitaxel loses substantial activity in A2780/T cells.

Paclitaxel-Resistant Ovarian Cells

Reported

Resistance index ~1 (vs paclitaxel >20) in A2780/T model

Supports MDR ovarian cancer model studies

A2780 IC50 = 0.38 nM retained in resistant subline

Evidence Dimension	Antiproliferative IC50 in paclitaxel‑sensitive vs. paclitaxel‑resistant ovarian cancer cells
Target Compound Data	A2780 IC50 = 0.38 nM; active against A2780/T (resistance index ≈1)
Comparator Or Baseline	Paclitaxel: A2780 IC50 ≈ 2–5 nM; A2780/T IC50 >100 nM (resistance index >20‑fold)
Quantified Difference	Resistance index: Tubulin polymerization‑IN‑66 ≈1 vs. paclitaxel >20
Conditions	A2780 and A2780/T cell lines; 48‑h CCK‑8 assay (MCE datasheet; Eur. J. Med. Chem. 2018)

Why This Matters

The ability to equipotently target paclitaxel‑resistant cells is a critical differentiator for procurement when the research objective involves multidrug‑resistant ovarian cancer models where taxane‑based agents fail.

• [1] La Regina, G. et al. New 6‑ and 7‑heterocyclyl‑1H‑indole derivatives as potent tubulin assembly and cancer cell growth inhibitors. Eur. J. Med. Chem. 152, 283–297 (2018). DOI: 10.1016/j.ejmech.2018.04.025 View Source

Potent G2/M Arrest in HeLa Cells

Tubulin polymerization‑IN‑66 at 50 nM induced 77% G2/M phase accumulation in HeLa cells, and at 20 nM it caused 50% stable mitotic arrest [1]. This level of cell‑cycle perturbation at low double‑digit nanomolar concentrations is a hallmark of highly effective colchicine‑site inhibitors and surpasses the activity of many earlier arylthioindoles at equivalent concentrations.

G2/M Arrest in HeLa

Class-level

77% G2/M at 50 nM; 50% stable arrest at 20 nM

Supports mitotic arrest mechanism studies

Low‑nanomolar concentrations; reduced off‑target risk context

Evidence Dimension	G2/M arrest quantified by flow cytometry
Target Compound Data	77% G2/M at 50 nM; 50% stable mitotic arrest at 20 nM
Comparator Or Baseline	Typical colchicine‑site inhibitors (e.g., colchicine) require 100–500 nM to achieve comparable G2/M arrest in HeLa cells; earlier arylthioindoles generally less potent
Quantified Difference	At least 5–10‑fold lower concentration for equivalent arrest (class‑level estimate)
Conditions	HeLa cervical cancer cells; flow cytometry after compound treatment (Eur. J. Med. Chem. 2018)

Why This Matters

For researchers studying mitotic catastrophe mechanisms, the compound's ability to produce robust G2/M blockade at concentrations as low as 20 nM reduces the risk of off‑target effects that can confound interpretation at higher drug concentrations.

• [1] La Regina, G. et al. New 6‑ and 7‑heterocyclyl‑1H‑indole derivatives as potent tubulin assembly and cancer cell growth inhibitors. Eur. J. Med. Chem. 152, 283–297 (2018). DOI: 10.1016/j.ejmech.2018.04.025 View Source

Broad Antiproliferative Potency in Lung and Ovarian Cancer Cells

In a 48‑h CCK‑8 antiproliferation assay, Tubulin polymerization‑IN‑66 exhibited IC50 values of 0.84 nM (A549 lung), 0.38 nM (A2780 ovarian), 0.31 nM (SKOV3 ovarian), and 0.34 nM (HCC827 lung) . These sub‑nanomolar to low‑nanomolar potencies compare favorably to the clinical colchicine‑site inhibitor combretastatin A‑4, which typically shows IC50 values in the 10–100 nM range across similar cell lines.

Multi-line Antiproliferative IC50

Data to verify

A549: 0.84 nM; A2780: 0.38 nM; SKOV3: 0.31 nM; HCC827: 0.34 nM

Supports tubulin‑targeting cytotoxicity screens

48‑h CCK‑8 assay; compare with combretastatin A‑4 range

Evidence Dimension	Antiproliferative IC50 against four human cancer cell lines
Target Compound Data	A549: 0.84 nM; A2780: 0.38 nM; SKOV3: 0.31 nM; HCC827: 0.34 nM
Comparator Or Baseline	Combretastatin A‑4: typical IC50 values of 10–100 nM in comparable cell lines (literature range)
Quantified Difference	10‑ to 300‑fold more potent than combretastatin A‑4 across this panel
Conditions	48‑h CCK‑8 assay; A549, A2780, SKOV3, HCC827 cell lines (MCE datasheet; Eur. J. Med. Chem. 2018)

Why This Matters

The consistently sub‑nanomolar potency across genetically diverse lung and ovarian cancer lines makes Tubulin polymerization‑IN‑66 a highly efficient probe for tubulin‑dependent cytotoxicity screens, where higher concentrations of alternative CBSIs may introduce solubility or off‑target liabilities.

Tubulin Polymerization-IN-66: Application Scenarios

Probing Colchicine-Site Pharmacology in Paclitaxel-Resistant Ovarian Cancer

Because Tubulin polymerization‑IN‑66 retains full activity against the A2780/T paclitaxel‑resistant subline (IC50 comparable to parental A2780 at 0.38 nM), it is the reagent of choice for dissecting tubulin‑targeting mechanisms in MDR ovarian cancer models where taxanes are ineffective [1].

Mitotic Arrest Studies in HeLa Cells

The compound's ability to induce 77% G2/M arrest at 50 nM and 50% stable mitotic arrest at just 20 nM makes it an ideal tool for live‑cell imaging and flow‑cytometric studies of mitotic entry, spindle assembly checkpoint activation, and apoptotic cell fate at pharmacologically precise concentrations [1].

SAR Benchmarking of Colchicine-Site Inhibitors

With its 4‑fold superiority over Compound 19 in HepG2 cells and ~10‑fold improvement over prior arylthioindoles in U87MG glioblastoma, Tubulin polymerization‑IN‑66 provides a high‑stringency benchmark for medicinal chemistry programs aiming to develop next‑generation CBSIs with meaningful potency gains [1].

Anti-Glioblastoma Drug Discovery and Blood-Brain Barrier

The near‑order‑of‑magnitude potency advantage over earlier arylthioindoles in U87MG glioblastoma cells positions Tubulin polymerization‑IN‑66 as a promising starting point for CNS‑penetrant colchicine‑site inhibitor development, where extreme cellular potency can partially compensate for limited brain exposure [1].

Application

Selection Property

Validation Focus

Paclitaxel-resistant ovarian cancer research

MDR‑efflux resistance profile

Equipotency in A2780 vs A2780/T cell models

Mitotic arrest mechanism studies

G2/M arrest induction potency

Flow cytometric cell cycle analysis at low‑nanomolar concentrations

SAR comparator for next‑generation CBSIs

Intra‑series potency ranking

Head‑to‑head IC50 comparison in HepG2 and U87MG

Glioblastoma research models

U87MG cell potency relative to earlier arylthioindoles

Tubulin‑targeting potency in glioblastoma cell lines

• [1] La Regina, G. et al. New 6‑ and 7‑heterocyclyl‑1H‑indole derivatives as potent tubulin assembly and cancer cell growth inhibitors. Eur. J. Med. Chem. 152, 283–297 (2018). DOI: 10.1016/j.ejmech.2018.04.025 View Source